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Compound of Interest

Compound Name: Amorolfine hydrochloride

CAS No.: 106614-68-0

Cat. No.: B1140597

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of amorolfine hydrochloride, a

broad-spectrum antifungal agent. This document details its chemical properties, mechanism of

action, in vitro and clinical efficacy, and pharmacokinetic profile. It is intended to serve as a

valuable resource for professionals in the fields of mycology, dermatology, and drug

development.

Chemical Identity and Properties
Amorolfine hydrochloride is a synthetic morpholine derivative with potent antifungal activity.
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Property Value Reference

CAS Number 78613-38-4 [2][3]

Molecular Formula C₂₁H₃₅NO・HCl [2]

Molecular Weight 353.97 g/mol [2]

IUPAC Name

(2R,6S)-2,6-dimethyl-4-[2-

methyl-3-[4-(2-methylbutan-2-

yl)phenyl]propyl]morpholine;hy

drochloride

Synonyms
Loceryl, Amorolfin, Curanail,

Ro 14-4767/002
[2]

Appearance
White to almost white

crystalline powder

Solubility
Soluble in DMSO and ethanol;

insoluble in water.

Chemical Structure:

Mechanism of Action: Inhibition of Ergosterol
Biosynthesis
Amorolfine's antifungal effect stems from its targeted disruption of the fungal cell membrane's

integrity by inhibiting ergosterol biosynthesis.[1][2] Ergosterol is a vital component of the fungal

cell membrane, analogous to cholesterol in mammalian cells, and is crucial for maintaining

membrane fluidity and function.
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Amorolfine specifically inhibits two key enzymes in the later stages of the ergosterol

biosynthesis pathway:

Δ14-Sterol Reductase (ERG24): This enzyme is responsible for the reduction of the C14-

C15 double bond in sterol precursors.

Δ7-Δ8 Sterol Isomerase (ERG2): This enzyme catalyzes the isomerization of the C8-C9

double bond to the C7-C8 position.

The dual inhibition of these enzymes leads to a depletion of ergosterol in the fungal cell

membrane and a simultaneous accumulation of non-functional, abnormal sterols, such as

ignosterol.[4] This alteration in the sterol composition disrupts the structure and function of the

cell membrane, leading to increased permeability and ultimately, fungal cell death.

Signaling Pathway Diagram
The following diagram illustrates the ergosterol biosynthesis pathway and the points of

inhibition by amorolfine.
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Caption: Ergosterol biosynthesis pathway and inhibition sites of amorolfine.

In Vitro Antifungal Activity
Amorolfine demonstrates a broad spectrum of activity against a wide range of pathogenic fungi,

including dermatophytes, yeasts, and molds. Its in vitro efficacy is commonly quantified by the

Minimum Inhibitory Concentration (MIC), which is the lowest concentration of the drug that

prevents visible growth of a microorganism.

Table 1: Minimum Inhibitory Concentration (MIC) of Amorolfine Against Various Fungal Species
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Fungal
Species

MIC Range
(µg/mL)

MIC₅₀ (µg/mL) MIC₉₀ (µg/mL) Reference

Dermatophytes

Trichophyton

rubrum
0.01 - 0.08 0.04 0.04 [2]

Trichophyton

mentagrophytes
0.01 - 0.08 0.04 0.08 [2]

Epidermophyton

floccosum
0.01 - 0.08 0.02 0.04 [2]

Yeasts

Candida albicans 0.125 - 64 4 64 [2]

Candida

parapsilosis
0.5 - 16 0.5 2 [2]

Molds

Scopulariopsis

spp.
0.5 - 4 - - [2]

Acremonium

spp.
2 - 8 - - [2]

Aspergillus

flavus
0.125 - 64 4 64 [2]

Clinical Efficacy
Amorolfine is primarily used in a 5% nail lacquer formulation for the topical treatment of

onychomycosis, a fungal infection of the nails. Clinical studies have demonstrated its efficacy in

achieving mycological and clinical cures.

Table 2: Clinical Efficacy of 5% Amorolfine Nail Lacquer in Onychomycosis
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Study Type
Treatment
Regimen

Mycological
Cure Rate

Clinical Cure
Rate

Reference

Randomized,

open-label

Once weekly for

6 months
70.6% 46.0%

Randomized,

open-label

Twice weekly for

6 months
76.1% 54.2%

Meta-analysis

(combination

therapy)

Amorolfine +

systemic

antifungal vs.

systemic

antifungal alone

Significantly

higher with

combination

therapy

-

Pharmacokinetics
Following topical application of the 5% nail lacquer, amorolfine penetrates the nail plate to

reach the site of infection in the nail bed. Systemic absorption is very low.

Table 3: Pharmacokinetic Parameters of Amorolfine

Parameter Finding Reference

Systemic Absorption
Very low following topical

application.

Plasma Concentration

Below the detection limit of 0.5

ng/mL in patients treated for

onychomycosis.

Accumulation

No evidence of drug

accumulation in the body after

prolonged use.

Experimental Protocols
Determining the mechanism of action of amorolfine involves demonstrating its inhibitory effect

on ergosterol biosynthesis. While detailed, publicly available protocols for the specific enzyme
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assays (Δ14-reductase and Δ7-Δ8 isomerase) are not readily available in the searched

literature, the general approach involves analyzing the sterol composition of fungal cells after

treatment with amorolfine.

General Protocol for Sterol Analysis by Gas
Chromatography-Mass Spectrometry (GC-MS)
This protocol outlines the general steps to assess the impact of amorolfine on the fungal sterol

profile.

1. Fungal Culture and Treatment:

Culture the fungal species of interest in a suitable liquid medium to mid-logarithmic phase.
Introduce amorolfine hydrochloride at various concentrations (e.g., sub-MIC, MIC, and
supra-MIC) to the cultures. Include a solvent control (e.g., DMSO).
Incubate the cultures for a defined period to allow for the drug to exert its effect.

2. Lipid Extraction:

Harvest the fungal cells by centrifugation.
Wash the cell pellet with sterile distilled water.
Perform saponification (alkaline hydrolysis) of the fungal biomass to break down complex
lipids and release sterols. This is typically done by heating the cells in an alcoholic potassium
hydroxide solution.
Extract the non-saponifiable lipids (containing the sterols) from the saponified mixture using
an organic solvent such as n-hexane or petroleum ether.

3. Sterol Derivatization:

To increase the volatility of the sterols for GC analysis, they are often derivatized. A common
method is silylation to form trimethylsilyl (TMS) ethers.

4. GC-MS Analysis:

Inject the derivatized sterol extract into a gas chromatograph coupled with a mass
spectrometer.
Separate the different sterols based on their retention times on the GC column.
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Identify the sterols based on their mass spectra by comparing them to known standards and
library data.
Quantify the relative amounts of ergosterol and other accumulated sterol intermediates (e.g.,
ignosterol).

Expected Outcome: In amorolfine-treated samples, a dose-dependent decrease in the

ergosterol peak and a corresponding increase in the peaks of precursor sterols, such as

ignosterol, are expected compared to the control samples.

Experimental Workflow Diagram
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Caption: Workflow for analyzing the effect of amorolfine on fungal sterol biosynthesis.
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Conclusion
Amorolfine hydrochloride is a well-characterized antifungal agent with a specific and potent

mechanism of action against a broad range of fungi. Its efficacy, particularly in the topical

treatment of onychomycosis, is supported by extensive in vitro and clinical data. The low

systemic absorption of amorolfine contributes to its favorable safety profile. This technical guide

provides researchers and drug development professionals with a solid foundation of

information on amorolfine hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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